Cas no 1189916-53-7 (N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

• Product Name: N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
• CAS No: 1189916-53-7
• MF: C₂₅H₂₈N₄O₄
• MW: 448.514225959778
• CID: 5390845
• Update Time: 2025-07-17

N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-diethoxyphenyl)methyl]-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

• Inchi： 1S/C25H28N4O4/c1-4-32-20-9-7-17(13-21(20)33-5-2)14-26-22(30)10-11-29-15-27-23-18-12-16(3)6-8-19(18)28-24(23)25(29)31/h6-9,12-13,15,28H,4-5,10-11,14H2,1-3H3,(H,26,30)
• InChI Key： GEMJYKYWHSAGBM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OCC)C(OCC)=C1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

Computed Properties

• Exact Mass: 448.211
• Monoisotopic Mass: 448.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2

Additional information on N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

Comprehensive Analysis of N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS 1189916-53-7)

In the rapidly evolving field of pharmaceutical chemistry, N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS 1189916-53-7) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, often referred to in abbreviated forms in research circles, belongs to the class of pyrimidoindole derivatives, which are increasingly studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "pyrimido[5,4-b]indole synthesis" or "CAS 1189916-53-7 applications", highlighting the growing interest in this molecule.

The molecular structure of N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide combines a diethoxyphenyl moiety with a pyrimidoindole core, a design that enhances its binding affinity to specific biological targets. Recent studies suggest that such compounds may play a role in modulating enzyme activity, particularly in pathways related to cellular signaling. This aligns with current trends in drug discovery, where small molecule inhibitors and kinase modulators are hot topics in both academic and industrial research. Searches for "kinase inhibitor design 2024" or "novel indole derivatives in medicine" often lead to discussions involving similar compounds.

From a synthetic chemistry perspective, the preparation of CAS 1189916-53-7 involves multi-step organic transformations, including amide coupling reactions and heterocyclic ring formation. The 3,4-diethoxyphenyl group introduces specific electronic effects that influence the compound's solubility and bioavailability, key factors in pharmaceutical development. Laboratories focusing on structure-activity relationship (SAR) studies frequently investigate such modifications to optimize drug candidates. Online queries like "improving drug bioavailability with aromatic ethers" reflect this practical concern in medicinal chemistry.

In the context of analytical characterization, N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide demonstrates distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal clear patterns for the methyl protons at the 8-position of the indole ring and the ethoxy groups, while mass spectrometry confirms its molecular weight with high precision. These analytical aspects are crucial for quality control in compound synthesis, as evidenced by frequent searches for "NMR interpretation of pyrimidoindoles" and "HPLC methods for heterocyclic amides" in scientific databases.

The potential biological activities of CAS 1189916-53-7 have sparked interest in its mechanism of action. Preliminary computational docking studies suggest possible interactions with protein binding pockets containing aromatic residues, making it a candidate for further investigation in targeted therapy approaches. This connects with contemporary research themes such as precision medicine and computational drug design, topics that dominate recent publications and conference discussions. Search trends show increasing curiosity about "AI in small molecule discovery" and "molecular docking validation techniques", indicating where future studies might focus.

Stability studies of N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide under various pH conditions reveal important formulation considerations. The compound shows optimal stability in slightly acidic to neutral environments, a characteristic shared by many orally administered drugs. Pharmaceutical scientists often search for "pH-dependent degradation of nitrogen heterocycles" or "excipient compatibility for indole derivatives", reflecting the practical challenges in drug development pipelines.

As research progresses, the intellectual property landscape surrounding pyrimido[5,4-b]indole derivatives continues to evolve. Patent databases show growing filings for similar structural analogs, particularly in therapeutic areas requiring selective receptor modulation. This commercial interest parallels online search behaviors where professionals frequently look up "patent strategies for novel heterocycles" or "freedom-to-operate analysis in medicinal chemistry".

Environmental and safety assessments of CAS 1189916-53-7 indicate standard handling procedures appropriate for research laboratories. While not classified as high-risk, proper personal protective equipment (PPE) and engineering controls are recommended during manipulation, consistent with general laboratory safety protocols. These precautions align with increasing searches for "best practices for handling research chemicals" and "laboratory waste management of organic compounds" across educational and industrial sectors.

The future research directions for N-[(3,4-diethoxyphenyl)methyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide may explore its potential in combination therapies or as a scaffold for further structural optimization. With the pharmaceutical industry's shift toward multitarget drugs and polypharmacology approaches, such investigations could yield significant breakthroughs. This perspective resonates with trending searches about "next-generation drug scaffolds" and "multi-kinase inhibitor development" in professional forums and literature databases.